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Compound of Interest

Compound Name: 7,7-Dimethyloxepan-2-one

Cat. No.: B15439459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical compound 7,7-
Dimethyloxepan-2-one, focusing on its nomenclature as defined by the International Union of

Pure and Applied Chemistry (IUPAC) and its molecular structure.

IUPAC Nomenclature
The formal IUPAC name for the compound is 7,7-dimethyloxepan-2-one[1]. This name is

derived following the systematic rules for naming organic compounds:

oxepan-2-one: The core of the name indicates a seven-membered heterocyclic ring

containing one oxygen atom ("oxepan") and a ketone functional group at the second position

("-2-one"). This cyclic ester is also known as a lactone.

7,7-dimethyl: This prefix specifies that two methyl groups are attached to the seventh carbon

atom of the oxepane ring.

Chemical Structure and Properties
7,7-Dimethyloxepan-2-one is a saturated lactone. The structure consists of a seven-

membered ring where one atom is an oxygen, and the carbon atom adjacent to the ring oxygen

is part of a carbonyl group. The carbon atom at the opposite end of the ring from the carbonyl

group is substituted with two methyl groups.
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Table 1: Chemical Identifiers and Properties of 7,7-Dimethyloxepan-2-one

Identifier/Property Value Source

Molecular Formula C₈H₁₄O₂ PubChem[1]

IUPAC Name 7,7-dimethyloxepan-2-one PubChem[1]

CAS Number 76638-13-6 PubChem[1]

Molecular Weight 142.20 g/mol PubChem[1]

SMILES CC1(CCCCC(=O)O1)C PubChem[1]

InChIKey
DPDKDGXYHZLYEH-

UHFFFAOYSA-N
PubChem[1]

Molecular Structure Visualization
The two-dimensional chemical structure of 7,7-Dimethyloxepan-2-one is depicted in the

diagram below. This visualization aids in understanding the spatial arrangement of atoms and

functional groups within the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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